molecular formula C11H7FINO B8514852 5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde

5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde

Cat. No.: B8514852
M. Wt: 315.08 g/mol
InChI Key: LNQGUXJJBSIKJX-UHFFFAOYSA-N
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Description

5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H7FINO and its molecular weight is 315.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7FINO

Molecular Weight

315.08 g/mol

IUPAC Name

5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde

InChI

InChI=1S/C11H7FINO/c12-9-4-2-1-3-8(9)11-10(13)7(6-15)5-14-11/h1-6,14H

InChI Key

LNQGUXJJBSIKJX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=C(C(=CN2)C=O)I)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde (2.0 g) was dissolved in N,N-dimethylformamide (60 mL), N-iodosuccinimide (2.38 g) was added and the mixture was stirred at for 12 hr. Water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The extract was washed successively with a saturated aqueous sodium hydrogencarbonate solution, a 3% aqueous potassium hydrogensulfate solution and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=7:3→1:1) to give the title compound as a pale-brown powder (yield 450 mg, 14%).
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